Photobleaching Rate During Extended Imaging
RH 795 exhibits significantly slower photobleaching kinetics compared to the widely used alternative Di-4-ANEPPS, making it the preferred choice for experiments requiring sustained illumination. A direct head-to-head comparison in crustacean stomatogastric ganglia demonstrated that the rate of photobleaching over time is significantly faster for Di-4-ANEPPS [1].
| Evidence Dimension | Photobleaching rate over 60 minutes of constant illumination |
|---|---|
| Target Compound Data | Slower bleaching; normalized mean grey value higher after 60 min illumination |
| Comparator Or Baseline | Di-4-ANEPPS bleached significantly faster (Two-way ANOVA: p<0.05; N = 12) |
| Quantified Difference | Statistically significant difference in bleaching rate (p<0.05) |
| Conditions | Crustacean stomatogastric ganglia (STG) stained for 24 hours prior to light exposure; constant illumination for 60 minutes; N=12. |
Why This Matters
Procurement of RH 795 is essential for long-term or time-lapse studies where signal decay from photobleaching would otherwise compromise data integrity or require more frequent re-staining.
- [1] Preuss, S., & Stein, W. (2013). Figure 5. Di-4-ANEPPS and RH795 showed bleaching over time. In: Comparison of two voltage-sensitive dyes and their suitability for long-term imaging of neuronal activity. PLOS ONE. View Source
